Fluprostenol serinol amide
Fluprostenol serinol amide
Fluprostenol serinol amide is a prostanoid.
Brand Name:
Vulcanchem
CAS No.:
1176658-85-7
VCID:
VC0023861
InChI:
InChI=1S/C26H36F3NO7/c27-26(28,29)17-6-5-7-20(12-17)37-16-19(33)10-11-22-21(23(34)13-24(22)35)8-3-1-2-4-9-25(36)30-18(14-31)15-32/h1,3,5-7,10-12,18-19,21-24,31-35H,2,4,8-9,13-16H2,(H,30,36)/b3-1-,11-10+/t19-,21-,22-,23+,24-/m1/s1
SMILES:
C1C(C(C(C1O)C=CC(COC2=CC=CC(=C2)C(F)(F)F)O)CC=CCCCC(=O)NC(CO)CO)O
Molecular Formula:
C26H36F3NO7
Molecular Weight:
531.6 g/mol
Fluprostenol serinol amide
CAS No.: 1176658-85-7
Cat. No.: VC0023861
Molecular Formula: C26H36F3NO7
Molecular Weight: 531.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Fluprostenol serinol amide is a prostanoid. |
|---|---|
| CAS No. | 1176658-85-7 |
| Molecular Formula | C26H36F3NO7 |
| Molecular Weight | 531.6 g/mol |
| IUPAC Name | (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]but-1-enyl]cyclopentyl]-N-(1,3-dihydroxypropan-2-yl)hept-5-enamide |
| Standard InChI | InChI=1S/C26H36F3NO7/c27-26(28,29)17-6-5-7-20(12-17)37-16-19(33)10-11-22-21(23(34)13-24(22)35)8-3-1-2-4-9-25(36)30-18(14-31)15-32/h1,3,5-7,10-12,18-19,21-24,31-35H,2,4,8-9,13-16H2,(H,30,36)/b3-1-,11-10+/t19-,21-,22-,23+,24-/m1/s1 |
| Standard InChI Key | ORCZFZVTIVYUMI-CTZICMAHSA-N |
| Isomeric SMILES | C1[C@@H]([C@@H]([C@H]([C@@H]1O)/C=C/[C@H](COC2=CC=CC(=C2)C(F)(F)F)O)C/C=C\CCCC(=O)NC(CO)CO)O |
| SMILES | C1C(C(C(C1O)C=CC(COC2=CC=CC(=C2)C(F)(F)F)O)CC=CCCCC(=O)NC(CO)CO)O |
| Canonical SMILES | C1C(C(C(C1O)C=CC(COC2=CC=CC(=C2)C(F)(F)F)O)CC=CCCCC(=O)NC(CO)CO)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator